Cas no 1785532-62-8 (spiro[2.3]hexane-1-carbaldehyde)

• Product Name: spiro[2.3]hexane-1-carbaldehyde
• CAS No: 1785532-62-8
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 5253467
• Update Time: 2025-05-19

spiro[2.3]hexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• spiro[2.3]hexane-1-carbaldehyde

• Inchi： 1S/C7H10O/c8-5-6-4-7(6)2-1-3-7/h5-6H,1-4H2
• InChI Key： SUZYVJDHIPWIGX-UHFFFAOYSA-N
• SMILES： C1(C=O)C2(CCC2)C1

Additional information on spiro[2.3]hexane-1-carbaldehyde

Spiro[2.3]hexane-1-carbaldehyde: A Comprehensive Overview

Spiro[2.3]hexane-1-carbaldehyde, with the CAS number 1785532-62-8, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spiro structure, which consists of two rings fused at a single atom, creating a distinctive molecular framework. The presence of the aldehyde group (-CHO) at the 1-position further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of spiro[2.3]hexane-1-carbaldehyde in various applications, particularly in drug design and catalysis. Its spiro structure provides a rigid yet flexible framework that can be exploited for designing bioactive molecules with improved pharmacokinetic properties. Researchers have also explored its use as a building block in the synthesis of complex natural products, leveraging its unique reactivity to form intricate molecular architectures.

The synthesis of spiro[2.3]hexane-1-carbaldehyde has been optimized through various methodologies, including ring-closing metathesis and oxidative coupling reactions. These advancements have not only improved the yield but also expanded the scope of its applications. For instance, its use as a chiral auxiliary in asymmetric synthesis has been reported, demonstrating its potential in enantioselective reactions.

In terms of physical properties, spiro[2.3]hexane-1-carbaldehyde exhibits a high melting point due to its rigid spiro structure, making it suitable for applications requiring thermal stability. Its solubility in organic solvents further enhances its utility in solution-phase reactions and chromatographic separations.

Recent research has also focused on the electronic properties of spiro[2.3]hexane-1-carbaldehyde, particularly in the context of optoelectronic materials. Its conjugated system allows for efficient charge transport, making it a promising candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, spiro[2.3]hexane-1-carbaldehyde is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important molecule in modern organic chemistry.